2-(((4-Chlorophenyl)amino)methyl)isoindoline-1,3-dione

• CAS No.: 6290-73-9
• Molecular Formula: C15H11ClN2O2
• Molecular Weight: 286.71 g/mol
• IUPAC Name: 2-[(4-chloroanilino)methyl]isoindole-1,3-dione
• InChI: InChI=1S/C15H11ClN2O2/c16-10-5-7-11(8-6-10)17-9-18-14(19)12-3-1-2-4-13(12)15(18)20/h1-8,17H,9H2
• InChI Key: JJQGFPZQXDRFHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CNC3=CC=C(C=C3)Cl

Description

2-(((4-Chlorophenyl)amino)methyl)isoindoline-1,3-dione is a compound that belongs to the class of isoindoline-1,3-dione derivatives These compounds are known for their diverse biological activities and are often used in medicinal chemistry for the development of new therapeutic agents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(((4-Chlorophenyl)amino)methyl)isoindoline-1,3-dione typically involves the reaction of phthalic anhydride with 4-chloroaniline in the presence of a suitable solvent such as toluene. The reaction is carried out under reflux conditions for several hours to ensure complete conversion of the reactants to the desired product . The product is then purified using techniques such as recrystallization or column chromatography to obtain a high-purity compound .

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by optimizing the reaction conditions and using continuous flow reactors. This allows for better control over the reaction parameters and increases the overall yield of the product. Additionally, green chemistry principles can be applied to minimize the use of hazardous solvents and reduce waste generation .

Chemical Reactions Analysis

Types of Reactions

2-(((4-Chlorophenyl)amino)methyl)isoindoline-1,3-dione undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the 4-chlorophenyl group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide; typically carried out in aqueous or organic solvents under mild to moderate temperatures.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in anhydrous solvents like tetrahydrofuran or ethanol under controlled temperatures.

Substitution: Various nucleophiles such as amines, thiols, or alkoxides; reactions are conducted in polar solvents like dimethylformamide or acetonitrile.

Major Products Formed

The major products formed from these reactions include oxidized derivatives, reduced derivatives, and substituted isoindoline-1,3-dione compounds with different functional groups .

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.

Medicine: Explored as a potential therapeutic agent for the treatment of neurological disorders such as epilepsy and Alzheimer’s disease

Industry: Utilized in the development of pharmaceuticals, agrochemicals, and materials science.

Mechanism of Action

The mechanism of action of 2-(((4-Chlorophenyl)amino)methyl)isoindoline-1,3-dione involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound has been shown to modulate the activity of enzymes such as acetylcholinesterase and dopamine receptors

Pathways Involved: It affects neurotransmitter pathways, leading to potential therapeutic effects in neurological disorders

Comparison with Similar Compounds

2-(((4-Chlorophenyl)amino)methyl)isoindoline-1,3-dione can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Isoindoline-1,3-dione derivatives such as thalidomide, lenalidomide, and pomalidomide

Uniqueness: The presence of the 4-chlorophenyl group in this compound imparts distinct chemical properties and biological activities that differentiate it from other isoindoline-1,3-dione derivatives.